Cas no 54662-33-8 (1,3-Propanediol, 2,2-dihexyl-)
1,3-Propanediol, 2,2-dihexyl- structure
Product Name:1,3-Propanediol, 2,2-dihexyl-
CAS No:54662-33-8
MF:C15H32O2
MW:244.413385391235
CID:353992
PubChem ID:22719291
Update Time:2025-04-19
1,3-Propanediol, 2,2-dihexyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 2,2-dihexyl-
- 2,2-dihexylpropane-1,3-diol
- 2,2-Dihexyl Propane-1,3-diol
- SCHEMBL1354834
- AKOS024390326
- 54662-33-8
- AQJBTVUWDXWSGQ-UHFFFAOYSA-N
- DTXSID00627771
- 2,2-dihexyl-1,3-propanediol
-
- Inchi: 1S/C15H32O2/c1-3-5-7-9-11-15(13-16,14-17)12-10-8-6-4-2/h16-17H,3-14H2,1-2H3
- InChI Key: AQJBTVUWDXWSGQ-UHFFFAOYSA-N
- SMILES: OCC(CO)(CCCCCC)CCCCCC
Computed Properties
- Exact Mass: 244.24036
- Monoisotopic Mass: 244.240230259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,3-Propanediol, 2,2-dihexyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
54662-33-8 (1,3-Propanediol, 2,2-dihexyl-) Related Products
- 2612-26-2(2-N-Butylpropane-1,3-diol)
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